1-(3-Methylbenzyl)-1H-pyrazol-3-amine hydrochloride
Description
This compound is likely to be a solid at room temperature . It contains a pyrazole ring, which is a type of aromatic organic compound. The pyrazole ring is substituted with a 3-methylbenzyl group and an amine group .
Molecular Structure Analysis
The molecular structure of this compound would consist of a pyrazole ring substituted with a 3-methylbenzyl group and an amine group . The exact structure would depend on the specific locations of these substitutions on the pyrazole ring.Chemical Reactions Analysis
As an aromatic compound with an amine group, this compound could potentially undergo a variety of chemical reactions. For example, it could participate in electrophilic aromatic substitution reactions or reactions involving the amine group .Physical And Chemical Properties Analysis
Based on its structure, this compound is likely to be a solid at room temperature . It’s also likely to have a relatively high melting point due to the presence of the aromatic ring and the ionic nature of the hydrochloride salt .Mechanism of Action
Target of Action
The primary target of 1-(3-Methylbenzyl)-1H-pyrazol-3-amine hydrochloride is the Calcium/calmodulin-dependent protein kinase type II subunit gamma . This enzyme plays a crucial role in various cellular functions, including cell division, differentiation, and learning memory.
Mode of Action
It is believed to interact with its target enzyme, potentially altering its activity and leading to changes in the cellular processes that the enzyme is involved in .
Biochemical Pathways
Given its target, it may influence pathways related to calcium signaling, which is integral to many cellular functions .
Result of Action
Given its target, it may influence cellular processes regulated by the calcium/calmodulin-dependent protein kinase type ii subunit gamma .
Safety and Hazards
properties
IUPAC Name |
1-[(3-methylphenyl)methyl]pyrazol-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3.ClH/c1-9-3-2-4-10(7-9)8-14-6-5-11(12)13-14;/h2-7H,8H2,1H3,(H2,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQQHIVWKRBLLJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C=CC(=N2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methylbenzyl)-1H-pyrazol-3-amine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-2-(2,4-dichlorophenoxy)acetamide](/img/structure/B2900108.png)
![Ethyl 6-[(3,4-dimethylbenzenesulfonyl)methyl]-4-(4-hydroxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B2900112.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea](/img/structure/B2900114.png)
![ethyl 1-ethyl-5-[4'-(trifluoromethyl)-[1,1'-biphenyl]-2-amido]-1H-indole-2-carboxylate](/img/structure/B2900122.png)
![6-Hexyl-4,7-dimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione](/img/no-structure.png)
![2-[3-(3,5-Dichloroanilino)-1-(dimethylamino)-2-propenylidene]malononitrile](/img/structure/B2900129.png)